Cas no 4098-40-2 (Mitragynine)

Mitragynine Properties

Names and Identifiers

• (E)-Methyl 2-((2S,3S,12bS)-3-ethyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxyacrylate
• Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethyl-1,2,3,4,6,7,12,12b-octahydro-8-methoxy-a-(methoxymethylene)-, methylester, (aE
• Mitragynine
• Mitragynine solution
• MITRAGYNINE(P)
• MITRAGYNINE,WHITE TO OFF-WHITE SOLID
• MITRAGYNINE PICRATE
• +Expand

• MDL： MFCD09838906
• InChIKey： LELBFTMXCIIKKX-QVRQZEMUSA-N
• SMILES： CC[C@@H]1CN2CCC3=C([C@@H]2C[C@@H]1/C(=C\OC)/C(=O)OC)NC4=C3C(=CC=C4)OC

Computed Properties

• Exact Mass: 398.220557g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 398.220557g/mol
• Monoisotopic Mass: 398.220557g/mol
• Topological Polar Surface Area: 63.8Ų
• Heavy Atom Count: 29
• Complexity: 624
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 6.44940
• PSA: 221.48000
• Boiling Point: bp5 230-240°
• Melting Point: 92-95°C
• Flash Point: 9℃
• Specific Rotation: D +39° (chloroform)
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr)

Mitragynine Security Information

• Safety Instruction： 7-16-36/37-45-26
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Risk Phrases： 11-23/24/25-39/23/24/25-36/37/38-22

Mitragynine Customs Data

• HS CODE：29339900